Cas no 157695-36-8 (2H,5H-Pyrano[4,3-b]pyran-2-one,7,8-dihydro-5-hydroxy-4-methoxy-7,8-dimethyl- (9CI))

2H,5H-Pyrano[4,3-b]pyran-2-one,7,8-dihydro-5-hydroxy-4-methoxy-7,8-dimethyl- (9CI) structure
157695-36-8 structure
Product Name:2H,5H-Pyrano[4,3-b]pyran-2-one,7,8-dihydro-5-hydroxy-4-methoxy-7,8-dimethyl- (9CI)
CAS No:157695-36-8
MF:C11H14O5
MW:226.225863933563
CID:179420
PubChem ID:190887
Update Time:2025-04-19

2H,5H-Pyrano[4,3-b]pyran-2-one,7,8-dihydro-5-hydroxy-4-methoxy-7,8-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H,5H-Pyrano[4,3-b]pyran-2-one,7,8-dihydro-5-hydroxy-4-methoxy-7,8-dimethyl- (9CI)
    • 5-hydroxy-4-methoxy-7,8-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyran-2-one
    • 2H,5H-Pyrano(4,3-b)pyran-2-one, 7,8-dihydro-5-hydroxy-4-methoxy-7,8-dimethyl-
    • 5-hydroxy-4-methoxy-7,8-dimethyl-7,8-dihydro-2H,5H-pyrano[4,3-b]pyran-2-one
    • 7,8-Dihydro-5-hydroxy-4-methoxy-7,8-dimethyl-2H-5H-pyrano(4,3-b)pyran-2-one
    • Isochlamydosporol
    • 157695-36-8
    • DTXSID70935779
    • Inchi: 1S/C11H14O5/c1-5-6(2)15-11(13)9-7(14-3)4-8(12)16-10(5)9/h4-6,11,13H,1-3H3
    • InChI Key: ZYSOIVWPFGMXCV-UHFFFAOYSA-N
    • SMILES: O1C(C2C(=CC(=O)OC=2C(C)C1C)OC)O

Computed Properties

  • Exact Mass: 226.084
  • Monoisotopic Mass: 226.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • Density: 1.29
  • Boiling Point: 454.2°Cat760mmHg
  • Flash Point: 181.5°C
  • Refractive Index: 1.541

2H,5H-Pyrano[4,3-b]pyran-2-one,7,8-dihydro-5-hydroxy-4-methoxy-7,8-dimethyl- (9CI) Related Literature

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